Cas no 1936709-23-7 (Tert-butyl 5-cyclopropylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate)

• Product Name: Tert-butyl 5-cyclopropylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
• CAS No: 1936709-23-7
• MF: C₁₄H₂₄N₂O₂
• MW: 252.352563858032
• CID: 5040970
• Update Time: 2025-06-09

Tert-butyl 5-cyclopropylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-cyclopropylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
• tert-butyl 2-cyclopropyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate
• Tert-butyl 5-cyclopropylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate

• Inchi： 1S/C14H24N2O2/c1-14(2,3)18-13(17)16-8-10-6-15(12-4-5-12)7-11(10)9-16/h10-12H,4-9H2,1-3H3
• InChI Key： QZRGGBIXTHLPEV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CN(CC2C1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 1.8
• Topological Polar Surface Area: 32.8

Additional information on Tert-butyl 5-cyclopropylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate

Comprehensive Overview of Tert-butyl 5-cyclopropylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate (CAS No. 1936709-23-7)

Tert-butyl 5-cyclopropylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate (CAS No. 1936709-23-7) is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolopyrrole backbone and cyclopropyl substituent, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and functional versatility make it a valuable asset in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and GPCR-targeted drugs.

The growing interest in Tert-butyl 5-cyclopropylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate is driven by its potential applications in addressing modern healthcare challenges, such as neurodegenerative diseases and mental health disorders. Researchers are increasingly exploring its role in modulating dopamine receptors and serotonin pathways, which are pivotal in conditions like Parkinson's disease and depression. This aligns with the current trend of focusing on precision medicine and targeted drug delivery systems, where such compounds play a crucial role.

From a synthetic chemistry perspective, the compound's tert-butyl carboxylate group enhances its stability and solubility, making it easier to handle in laboratory settings. This feature is particularly beneficial for high-throughput screening (HTS) and combinatorial chemistry, which are widely used in modern drug development. Additionally, the cyclopropyl moiety introduces steric constraints that can influence the compound's binding affinity and selectivity, a topic of great interest in structure-activity relationship (SAR) studies.

The pharmaceutical industry's shift toward small-molecule therapeutics has further elevated the importance of compounds like Tert-butyl 5-cyclopropylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate. Its compatibility with green chemistry principles and sustainable synthesis methods also makes it a candidate for environmentally friendly drug production. This is particularly relevant given the increasing regulatory pressure to reduce carbon footprints in pharmaceutical manufacturing.

In summary, Tert-butyl 5-cyclopropylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate (CAS No. 1936709-23-7) represents a cutting-edge tool in medicinal chemistry, bridging the gap between innovative drug design and practical therapeutic applications. Its multifaceted properties and alignment with contemporary research trends ensure its continued relevance in the evolving landscape of pharmaceutical sciences.